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Compound Focus: Sodium hypobromite

CAS No.: 13824-96-9

Cat. No.: S655894

Fundamental Concepts & Data

Sodium hypobromite (NaOBr) is the sodium salt of hypobromous acid. It is typically prepared as an
aqueous solution and is an important oxidizing agent in chemical synthesis, such as the Hofmann

rearrangement [1].

The core preparation method involves reacting bromine with a sodium hydroxide solution [1]: Brz + 2

NaOH - NaBr + NaOBr + H20

However, sodium hypobromite is inherently unstable and undergoes a disproportionation reaction,

decomposing into sodium bromide and sodium bromate [1]: 3 NaOBr — 2 NaBr + NaBrOs

The following table summarizes key chemical and physical properties for your reference:

Property Value /| Description

Chemical Formula BrNaO [2]

CAS Number 13824-96-9 [2]

Molar Mass 118.893 g-mol~* [2] [1]
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Property Value |/ Description

Physical Form Orange solid (often as a pentahydrate, NaOBr-5H20) or yellow-orange aqueous
solution [1]

Storage 0-6°C [2]

Temperature

Preparation & Stabilization Protocols

Here are detailed methodologies for preparing sodium hypobromite solutions, including a standard lab

preparation and an advanced stabilization technique.

Basic Laboratory Preparation

This is the standard method for producing sedium hypobromite in situ [1].

¢ Principle: Bromine is reacted with a cold, aqueous sodium hydroxide solution.
e Materials: Liquid bromine (Brz), Sodium Hydroxide (NaOH) pellets, Deionized water, Ice bath,
Temperature-controlled stirrer.
e Procedure:
o Prepare a 2M sodium hydroxide (NaOH) solution by dissolving 80 g of NaOH pellets in 1 L of
chilled, deionized water. Maintain the solution temperature between 0-10°C using an ice bath
[2] [1].
o Slowly and carefully add liquid bromine to the cold, stirred NaOH solution. The molar ratio
should be approximately 2 NaOH : 1 Brz2 [1].
o Continuous stirring and temperature control are critical during the addition. The solution will
develop an orange color, indicating the formation of sodium hypobromite.
o Once the reaction is complete, keep the final solution below 10°C to minimize decomposition.

Advanced Stabilized Hypobromite Preparation

For applications requiring a concentrated and stable solution, you can form a stabilized complex using

sodium sulfamate, as detailed in patent literature [3] [4].
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e Principle: An alkali hydroxide (e.g., NaOH) and bromine are reacted in the presence of sodium
sulfamate to form a stabilized sulfamate-hypobromite complex.
e Materials: Sodium hydroxide (NaOH), Bromine (Brz), Sodium sulfamate, Deionized water, Cooling
system.
e Procedure:
o Prepare an agueous solution containing both sodium hydroxide (NaOH) and sodium
sulfamate [3] [4].
o Cool this mixed solution to below 10°C.
o Gradually add bromine (Brz) to the cooled, stirred solution. The reaction is exothermic, so
control the addition rate to maintain the low temperature [3] [4].
o After addition, continue stirring for a period to ensure complete reaction and complex formation.
The resulting stabilized hypobromite solution has a significantly longer shelf life.

This stabilization method allows for the preparation of more concentrated solutions (e.g., 10-25% alkali

hydroxide and 5-30% bromine by weight) without rapid decomposition [3] [4].

Troubleshooting & FAQs

This section addresses common issues encountered during sodium hypoebromite preparation and use.

Problem Possible Cause Solution
Low Yield / Rapid Reaction temperature too high; Ensure cooling bath is effective; Use a
Decomposition Poor temperature control. temperature probe; Add bromine slowly to

manage heat.

Solution is not stabilized for For storage, prepare a stabilized complex
long-term storage. with sodium sulfamate [3] [4].
Precipitation of Formation of sodium bromide This may occur naturally over time. Filter if
Solids (NaBr) byproduct or necessary. Note that concentrated
decomposition products. solutions may precipitate at low
temperatures.
Solution Color Too Insufficient bromine; Incorrect Verify the stoichiometry (2 NaOH : 1 Br2).
Pale reactant ratios. Ensure complete addition of bromine.
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Problem Possible Cause

Unexpected Side Decomposition via

Products in disproportionation (3 NaOBr -
Synthesis 2 NaBr + NaBrOs).

Temperature Optimization Logic

Solution

Use freshly prepared solution; Minimize
storage time; Avoid elevated temperatures
during both preparation and use [1].

The flowchart below outlines the decision-making process for optimizing yield through temperature control.
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Key Technical Reminders

e Prioritize Safety: Always handle bromine and concentrated sodium hydroxide in a fume hood with
appropriate personal protective equipment (PPE). These materials are highly corrosive and toxic.

e Stability Over Time: Even with optimal temperature control and stabilization, sodium hypobromite
solutions will eventually degrade. For the best results in sensitive syntheses, always use a
freshly prepared solution.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
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